3-(4-butoxy-3-methoxybenzyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[(4-butoxy-3-methoxyphenyl)methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C19H21NO3S/c1-3-4-11-23-16-10-9-14(12-17(16)22-2)13-20-15-7-5-6-8-18(15)24-19(20)21/h5-10,12H,3-4,11,13H2,1-2H3
• InChI Key: GEEHLPRUBVMJGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)CN2C3=CC=CC=C3SC2=O)OC
• Molecular Formula: C19H21NO3S
• Molecular Weight: 343.4 g/mol
• CAS No.: 867042-82-8

Description

Benzo[d]thiazole compounds are a class of organic compounds that contain a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in medicinal chemistry for drug discovery.

Synthesis Analysis

The synthesis of benzo[d]thiazole compounds often involves the reaction of 2-aminobenzothiazole with various electrophiles. The specific synthesis route for “3-(4-butoxy-3-methoxybenzyl)benzo[d]thiazol-2(3H)-one” would depend on the specific functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazole compounds is characterized by a fused ring system consisting of a benzene ring and a thiazole ring. The presence of different substituents on the benzene ring can significantly influence the properties of the molecule.

Chemical Reactions Analysis

Benzo[d]thiazole compounds can undergo various chemical reactions, including reactions with amines, aldehydes, and isothiocyanates. The specific reactions that “this compound” can undergo would depend on its specific structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzo[d]thiazole compounds depend on their specific structure. Factors that can influence these properties include the presence and position of different substituents on the benzene ring.

Scientific Research Applications

1. Radiopharmaceutical Development

The compound 3-Benzyl-2-((3-methoxybenzyl)thio)benzo[g]quinazolin-4(3H)-one, closely related to the queried chemical, has been synthesized and explored for its potential as a radiopharmaceutical. It was successfully labeled with radioactive iodine, exhibiting high radiochemical yield and stability. The in vivo and in vitro studies suggest its potential application in targeting tumor cells, demonstrating significant uptake in tumor tissues (Al-Salahi et al., 2018).

2. Crystallography and Molecular Structure Analysis

Studies on compounds with structural similarities, such as methoxybenzyl and methoxyphenylethyl-1,3,4-oxadiazole-2(3H)-thiones, provide insights into molecular and crystal structures. The research highlights how variations in molecular structure, like V-shaped versus planar configurations, significantly influence solid-state molecular packing arrangements, pivotal for understanding material properties and reactivity (Khan, Ibrar, & Simpson, 2014).

3. Antioxidant Activity Analysis

Compounds like benzazole-2-thiones, structurally related to the queried chemical, have been examined for their antiradical activities. These studies are crucial for understanding the reactivity and potential health benefits of such compounds, especially in pharmaceutical and nutraceutical applications (Gataullina et al., 2017).

4. Novel Synthesis Methods

Innovative and eco-friendly synthesis methods have been developed for compounds structurally similar to the queried chemical. Such methods, focusing on operational simplicity, mild reaction conditions, and environmental sustainability, are crucial for the green chemistry paradigm, advancing the synthesis of pharmacologically relevant compounds (Yadav, Vagh, & Jeong, 2020).

Mechanism of Action

The mechanism of action of benzo[d]thiazole compounds can vary widely depending on their structure and the biological target. Some benzo[d]thiazole compounds have been found to inhibit quorum sensing in bacteria.

Safety and Hazards

The safety and hazards associated with benzo[d]thiazole compounds can vary widely depending on their specific structure. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Benzo[d]thiazole compounds are a promising class of compounds in medicinal chemistry, and research into their synthesis, properties, and biological activities is ongoing. Future research could explore the potential of “3-(4-butoxy-3-methoxybenzyl)benzo[d]thiazol-2(3H)-one” as a therapeutic agent.